Cas no 1314400-72-0 (5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid)
1314400-72-0 structure
Product Name:5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
CAS No:1314400-72-0
MF:C6H4F3NO2
MW:179.096672058105
MDL:MFCD07375476
CID:4583386
PubChem ID:82409813
Update Time:2024-11-04
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
- 5-Trifluoromethyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 5-(trifluoromethyl)-
- AMY7094
- SB62381
- W11738
- A935017
- Z1259399760
- AS-67065
- MFCD07375476
- C6H4F3NO2
- CS-0037380
- 1314400-72-0
- DB-185440
- EN300-90873
- SCHEMBL17222015
- 5-(Trifluoromethyl)-1H-pyrrole-2-carboxylicacid
- AKOS022707995
- SY124955
-
- MDL： MFCD07375476
- Inchi： 1S/C6H4F3NO2/c7-6(8,9)4-2-1-3(10-4)5(11)12/h1-2,10H,(H,11,12)
- InChI Key： WYSJKCJUZUYPGO-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)O)N1)(F)F
Computed Properties
- Exact Mass: 179.01941286g/mol
- Monoisotopic Mass: 179.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.1
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39937-1g |
5-Trifluoromethyl-1H-Pyrrole-2-Carboxylic Acid |
1314400-72-0 | 97% | 1g |
5439.00 | 2021-06-01 | |
| Alichem | A109007534-5g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 5g |
2,436.12 USD | 2021-06-01 | |
| Alichem | A109007534-10g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 10g |
3,584.50 USD | 2021-06-01 | |
| Alichem | A109007534-25g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 25g |
6,391.80 USD | 2021-06-01 | |
| TRC | T898183-2.5mg |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic Acid |
1314400-72-0 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898183-5mg |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic Acid |
1314400-72-0 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T898183-25mg |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic Acid |
1314400-72-0 | 25mg |
$ 250.00 | 2022-06-02 | ||
| Chemenu | CM323315-1g |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid |
1314400-72-0 | 95% | 1g |
$982 | 2021-08-18 | |
| abcr | AB462481-250 mg |
5-Trifluoromethyl-1H-pyrrole-2-carboxylic acid; . |
1314400-72-0 | 250mg |
€518.00 | 2023-04-21 | ||
| abcr | AB462481-1 g |
5-Trifluoromethyl-1H-pyrrole-2-carboxylic acid; . |
1314400-72-0 | 1g |
€1,232.00 | 2023-04-21 |
5-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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